ethyl (E)-4-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]but-2-enoate

• IUPAC Name: ethyl (E)-4-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]but-2-enoate
• InChI: InChI=1S/C16H18N2O3S2/c1-2-21-12(19)8-5-9-22-16-17-14(20)13-10-6-3-4-7-11(10)23-15(13)18-16/h5,8H,2-4,6-7,9H2,1H3,(H,17,18,20)/b8-5+
• InChI Key: QWDCEDYBGJITRT-VMPITWQZSA-N
• Canonical SMILES: CCOC(=O)C=CCSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1
• Isomeric SMILES: CCOC(=O)/C=C/CSC1=NC2=C(C3=C(S2)CCCC3)C(=O)N1
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

Ethyl (E)-4-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]but-2-enoate is a useful research compound. Its molecular formula is C16H18N2O3S2 and its molecular weight is 350.45. The purity is usually 95%.
BenchChem offers high-quality ethyl (E)-4-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]but-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (E)-4-[(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]but-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thermal Reactions and Pyrolysis

• Ethyl (2E)-2-phenylsulfinyl-2-alkenoates, related to the compound , have been studied for their behavior under thermal conditions. Refluxing these compounds in xylene leads to the formation of ethyl (2E,4E)-2,4-alkadienoates and ethyl (2E)-4-hydroxy-2-alkenoates through carbon-carbon double bond migration and [2,3]sigmatropic rearrangement. This indicates their potential in synthetic chemistry for creating complex organic structures (Tanikaga, Nozaki, Nishida, & Kaji, 1984).

Antimicrobial Activity

• Compounds structurally similar to the queried chemical have been evaluated for antimicrobial activity. Specifically, derivatives synthesized from condensation reactions exhibited notable activity against various bacteria and fungi, highlighting their potential in pharmaceutical applications (Sarvaiya, Gulati, & Patel, 2019).

Anti-Juvenile Hormone Agents

• Ethyl 4-[2-(tert-butylcarbonyloxy)butoxy]benzoate, a related compound, serves as a juvenile hormone antagonist targeting larval epidermis. This compound, and its derivatives, have been observed to induce precocious metamorphosis in silkworms, indicating their potential role in insect control and as tools in developmental biology studies (Kuwano, Fujita, Furuta, & Yamada, 2008).

Crystal Structure and Molecular Interactions

• Studies involving ethyl 2-(pyridin-2-ylsulfonyl)hexanoate and similar compounds have contributed to our understanding of molecular interactions and crystal structures. These insights are essential in materials science and pharmaceutical research (Liu, Zhang, Cai, Xu, & Shen, 2012).

Corrosion Inhibition

• Ethyl 2-(1,2,3,6-tetrahydro-6-oxo-2-thioxopyrimidin-4-yl)ethanoate, a compound with structural similarities, has demonstrated significant corrosion inhibition performance on carbon steel in acidic environments. This suggests its potential application in industrial corrosion protection (El-Lateef, Abdallah, & Ahmed, 2019).